N-[3-(4-fluorophenyl)-3-(2-furyl)propyl]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H24FNO3/c1-17(26)25(16-18-5-11-21(27-2)12-6-18)14-13-22(23-4-3-15-28-23)19-7-9-20(24)10-8-19/h3-12,15,22H,13-14,16H2,1-2H3
• InChI Key: NPFFNDGBTFGJQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC(C1=CC=C(C=C1)F)C2=CC=CO2)CC3=CC=C(C=C3)OC
• Molecular Formula: C23H24FNO3
• Molecular Weight: 381.4 g/mol

Description

N-[3-(4-fluorophenyl)-3-(2-furyl)propyl]-N-(4-methoxybenzyl)acetamide, commonly known as FPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPEA is a synthetic compound that belongs to the class of benzamides and has been found to have promising effects in a range of scientific research studies.

Scientific Research Applications

Radioligand Development for PBR Imaging

Research has developed potent radioligands, such as [18F]FMDAA1106 and [18F]FEDAA1106, targeting peripheral benzodiazepine receptors (PBR), which play a crucial role in neurodegenerative and psychiatric disorders. These ligands have been synthesized and evaluated for their potential in imaging PBR density in the brain, utilizing positron emission tomography (PET) technology. This application is significant for diagnosing and researching neurodegenerative diseases and psychiatric conditions by non-invasively assessing PBR density changes in the brain (Zhang et al., 2003); (Fujimura et al., 2006).

Deuterium Substitution to Improve Radioligand Stability

Another study focused on designing a deuterium-substituted analogue, aiming to enhance the in vivo metabolic stability of a potent ligand for PBR. The modification intended to reduce the defluorination rate, thus improving the ligand's stability and specificity for PBR imaging in neuroscientific research. This advancement underscores the chemical manipulation techniques to optimize imaging agents for better diagnostic accuracy and research applications (Zhang et al., 2005).

Analyzing Peripheral Benzodiazepine Receptors in Neurodegeneration

Research utilizing radiolabelled analogues of DAA1106 for in vitro autoradiography on human post mortem brain slices from Alzheimer's disease patients has shown that these ligands can effectively label activated microglia and the up-regulated PBR/TSPO system. This finding is crucial for understanding the role of neuroinflammation in Alzheimer's disease and potentially other neurodegenerative conditions, highlighting the relevance of PBR ligands in studying disease mechanisms and developing therapeutic interventions (Gulyás et al., 2009).

Vascular Inflammation Imaging

In vivo mapping of vascular inflammation using the TSPO tracer 18F-FEDAA1106 presents a novel approach for non-invasively monitoring the inflammatory content of atherosclerotic plaques. This application is particularly relevant for cardiovascular research, offering insights into the mechanisms of vascular inflammation and providing a potential tool for evaluating the efficacy of anti-inflammatory treatments (Cuhlmann et al., 2014).